Pugnac

• CAS No.: 132489-69-1
• Product Name: Pugnac
• Molecular Formula: C15H19N3O7
• Molecular Weight: 353.33 g/mol
• IUPAC Name: [(E)-[(3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-ylidene]amino] N-phenylcarbamate
• Standard InChI: InChI=1S/C15H19N3O7/c1-8(20)16-11-13(22)12(21)10(7-19)24-14(11)18-25-15(23)17-9-5-3-2-4-6-9/h2-6,10-13,19,21-22H,7H2,1H3,(H,16,20)(H,17,23)/b18-14+/t10-,11-,12-,13-/m1/s1
• Standard InChIKey: PBLNJFVQMUMOJY-JIJAQUFFSA-N
• SMILES: CC(=O)NC1C(C(C(OC1=NOC(=O)NC2=CC=CC=C2)CO)O)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1=NOC(=O)NC2=CC=CC=C2)CO)O)O
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: N-acetylglucosaminono-1,5-lactone O-(phenylcarbamoyl)oxime; NAc-LAPCO; O-(2-acetamido-2-deoxyglucopyranosylidene)amino N-phenylcarbamate; PUGNAC
• Reference: Yuzwa et al. A potent mechanism-inspired O-GlcNAcase inhibitor that blocks phosphorylation of Tau in vivo Nature Chemical Biology, doi: 10.1038/nchembio.96, published online 29 June 2008. http://www.nature.com/naturechemicalbiology; Teo et al. Glycopeptide specific monoclonal antibodies suggest new roles for O-GlcNAc. Nature Chemical Biology, doi: 10.1038/nchembio.338, published online 21 March 2010 http://www.nature.com/naturechemicalbiology; Sun et al. Quantification of O-Glycosylation Stoichiometry and Dynamics using Resolvable Mass Tags. Nature Chemical Biology, doi: 10.1038/nchembio.412, published online 25 July 2010 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 5486943
• Last Modified: Sep 14 2023